Cas no 2172091-33-5 (2-1-cyclopropyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-cyclopropyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172091-33-5
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 5567634
• PubChem ID: 165595765
• Update Time: 2025-06-20

2-1-cyclopropyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1599219
• 2-[1-cyclopropyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172091-33-5
• 2-1-cyclopropyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C10H14N4O/c1-7(15-2)10-9(5-6-11)12-13-14(10)8-3-4-8/h7-8H,3-5H2,1-2H3
• InChI Key： UKMRGWQDVAQTNU-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CC#N)N=NN1C1CC1

Computed Properties

• Exact Mass: 206.11676108g/mol
• Monoisotopic Mass: 206.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-1-cyclopropyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-1-cyclopropyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172091-33-5)

2-1-cyclopropyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2172091-33-5, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its cyclopropyl substituent and the presence of an acetonitrile group, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug discovery initiatives.

The triazole moiety in this compound is a key pharmacophore that has been extensively studied for its antimicrobial, antifungal, and anti-inflammatory properties. Triazoles are known to interact with various biological targets, including enzymes and receptors, which makes them promising candidates for the development of novel therapeutic agents. The 1-methoxyethyl side chain in the molecular structure introduces additional functional groups that can influence the compound's solubility, bioavailability, and metabolic stability. These features make 2-1-cyclopropyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile a versatile building block for medicinal chemists seeking to design new drugs with improved pharmacokinetic profiles.

In recent years, there has been a growing interest in the development of novel compounds with enhanced biological activity and reduced side effects. The cyclopropyl group, a three-membered ring structure, is known to increase metabolic stability and binding affinity to certain biological targets. This feature has been exploited in various drug molecules to improve their efficacy and duration of action. The combination of the cyclopropyl, triazole, and acetonitrile functionalities in 2-1-cyclopropyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile suggests that it may exhibit unique interactions with biological systems, making it a promising candidate for further investigation.

Current research in the field of medicinal chemistry has highlighted the importance of structure-based drug design approaches. Computational modeling and high-throughput screening techniques have enabled scientists to identify potential drug candidates with high precision. The molecular structure of 2-1-cyclopropyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile has been subjected to various computational studies to predict its binding affinity to target proteins and its potential pharmacological effects. These studies have provided valuable insights into the compound's mechanism of action and have guided the optimization of its chemical properties for better therapeutic outcomes.

One of the most exciting aspects of this compound is its potential application in the treatment of inflammatory diseases. Inflammatory responses are mediated by complex signaling pathways involving various enzymes and cytokines. The triazole moiety has been shown to modulate these pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. The presence of the cyclopropyl group may further enhance its ability to interact with these enzymes, leading to more potent anti-inflammatory effects.

Another area where this compound shows promise is in the development of antiviral agents. Viruses rely on host cellular machinery for their replication and survival. By targeting specific viral enzymes or receptors, antiviral drugs can inhibit viral replication and prevent disease progression. The structural features of 2-1-cyclopropyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile, particularly its ability to mimic natural substrates or inhibitors of viral enzymes, make it a potential candidate for antiviral drug development. Recent studies have demonstrated that triazole derivatives can effectively inhibit viral proteases and polymerases, which are essential for viral replication.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis have been employed to facilitate key transformations in its molecular structure. The introduction of the cyclopropyl group into the triazole ring requires precise control over reaction conditions to avoid unwanted side products. Similarly, the attachment of the 1-methoxyethyl side chain necessitates careful selection of reagents and catalysts to achieve optimal results.

In conclusion,2-1-cyclopropyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172091-33-5) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery initiatives targeting various diseases. Advances in computational modeling and synthetic chemistry have enabled researchers to explore its biological activity and optimize its chemical properties for therapeutic applications. As research continues in this field,this compound holds promise as a valuable tool in the development of novel drugs with improved efficacy and safety profiles.